Cas no 173850-54-9 (5-ISOXAZOLEMETHANAMINE, N,N,3-TRIMETHYL-)

• Product Name: 5-ISOXAZOLEMETHANAMINE, N,N,3-TRIMETHYL-
• CAS No: 173850-54-9
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• CID: 3323737
• PubChem ID: 4121350
• Update Time: 2025-04-21

5-ISOXAZOLEMETHANAMINE, N,N,3-TRIMETHYL- Chemical and Physical Properties

Names and Identifiers

• 5-ISOXAZOLEMETHANAMINE, N,N,3-TRIMETHYL-
• SCHEMBL12092549
• N,N,3-Trimethyl-5-isoxazolemethanamine
• DTXSID001281968
• AKOS024367786
• 173850-54-9

• Inchi： 1S/C7H12N2O/c1-6-4-7(10-8-6)5-9(2)3/h4H,5H2,1-3H3
• InChI Key： XWOLJFFWUKHPMM-UHFFFAOYSA-N
• SMILES： O1C(=CC(C)=N1)CN(C)C

Computed Properties

• Exact Mass: 140.094963011Da
• Monoisotopic Mass: 140.094963011Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 29.3Ų